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nitrophenoxy]propane-1,2-diol

CAS No.: 80062-31-3

Cat. No.: B1591018

Get Quote

Part 1: Introduction & Scientific Rationale[1][2][3]

2-Nitro-5-glyceryl methylaniline is a direct dye primarily used in semi-permanent hair coloring
formulations.[1][2][3][4] Structurally, it consists of a nitroaniline core modified with a glyceryl
(dihydroxypropyl) ether and a methylamine group.[1][2] This specific substitution pattern
imparts unigue physicochemical properties: the nitro group acts as a chromophore (yellow-
orange), while the glyceryl moiety significantly enhances hydrophilicity compared to
unsubstituted nitroanilines.[1][2]

In the context of High-Throughput Screening (HTS), this compound serves two distinct roles:

o Target Analyte in QC Screening: Regulatory bodies (e.g., EU SCCS) impose strict limits on
dye concentration (<1.0%) and nitrosamine impurities.[1][2][5] HTS workflows are required to
screen thousands of formulation batches for compliance.[2]

» Reference Standard in Safety Profiling: Due to its specific logP (~0.[1][2]96) and molecular
weight, it is used as a model compound in Skin-PAMPA (Parallel Artificial Membrane

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1591018#bc-rfq
https://www.dmu.dk/1_viden/2_Publikationer/3_arbrapporter/rapporter/AR142.pdf
https://www.jstage.jst.go.jp/article/jts/49/5/49_219/_html/-char/ja
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_o_108.pdf
https://ec.europa.eu/health/ph_risk/committees/04_sccp/docs/sccp_o_163.pdf
https://www.dmu.dk/1_viden/2_Publikationer/3_arbrapporter/rapporter/AR142.pdf
https://www.jstage.jst.go.jp/article/jts/49/5/49_219/_html/-char/ja
https://www.dmu.dk/1_viden/2_Publikationer/3_arbrapporter/rapporter/AR142.pdf
https://www.jstage.jst.go.jp/article/jts/49/5/49_219/_html/-char/ja
https://www.dmu.dk/1_viden/2_Publikationer/3_arbrapporter/rapporter/AR142.pdf
https://www.jstage.jst.go.jp/article/jts/49/5/49_219/_html/-char/ja
https://patents.google.com/patent/EP3113757B1/en
https://www.jstage.jst.go.jp/article/jts/49/5/49_219/_html/-char/ja
https://www.dmu.dk/1_viden/2_Publikationer/3_arbrapporter/rapporter/AR142.pdf
https://www.jstage.jst.go.jp/article/jts/49/5/49_219/_html/-char/ja
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Permeability Assay) to validate flux prediction models for hydrophilic penetrants.[1][2]

Mechanism of Action (Analytical)

In Reverse-Phase HPLC (RP-HPLC) screening, the amphiphilic nature of the molecule
presents a separation challenge.[1][2] The glyceryl group causes early elution, while the
aromatic core drags.[2][5] Successful HTS protocols utilize lon-Interaction Chromatography to
sharpen peak shape and ensure resolution from complex cosmetic matrices.[1][2]

. Chemical : ion[1[2113]

Property Data
3-[3-(methylamino)-4-nitrophenoxy]propane-1,2-

IUPAC Name 13 Y ) P Ylprop
diol

Molecular Formula C10H14N20s

Molecular Weight 242.23 g/mol

B Soluble in Water, DMSO, Ethanol; Slightly

Solubility L
soluble in oils.[1][2][3]

Amax (Absorbance) ~400 nm (Broad band, solvent dependent)

pKa Weakly basic (secondary amine)

LogP ~0.96 (Hydrophilic)

Stock Solution Preparation (HTS Standard)[1][2][3]

e Primary Stock (10 mM): Dissolve 24.2 mg of 2-Nitro-5-glyceryl methylaniline in 10 mL of
DMSO. Vortex for 2 minutes. Store at -20°C in amber glass (light sensitive).

o Working Plate (100 uM): Dilute Primary Stock 1:100 into 50:50 Water:Acetonitrile in a 96-well
deep-well plate.

Part 3: Protocol A - High-Throughput Analytical
Screening (HPLC-PDA)
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Objective: Rapid quantification of 2-Nitro-5-glyceryl methylaniline in cosmetic libraries to ensure
<1% w/w compliance and absence of nitrosamine precursors.

Instrumentation Setup

e System: UPLC/HPLC system with Autosampler (96-well plate compatible).
o Detector: Photodiode Array (PDA) Detector scanning 220—450 nm.[2]

e Column: Amide-bonded C16 Silica or Phenyl-Hexyl (e.g., 2.1 x 50 mm, 1.7 pum) for enhanced
retention of the polar glyceryl group.[1][2]

Mobile Phase & Gradient[1][2][3][6]

e Solvent A: 10 mM Phosphate Buffer (pH 6.0) + 5 mM Sodium Octanesulfonate (lon-Pairing
Agent).[2]

» Solvent B: Acetonitrile (HPLC Grade).[1][2]

e Flow Rate: 0.6 mL/min.[2]

Time (min) % Solvent A % Solvent B
0.0 95 5

2.0 60 40

3.5 10 90

4.0 95 5

Sample Preparation Workflow (96-Well Format)

» Aliquot: Transfer 50 mg of formulation (cream/gel) into each well of a 96-well filter plate (0.45
um PTFE).

o Extraction: Add 950 pL of Extraction Buffer (50% Acetontrile / 50% Water).[1][2]

o Agitation: Shake at 1200 RPM for 10 minutes.
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« Filtration: Apply positive pressure or centrifugation (3000 x g, 5 min) to collect filtrate in
receiver plate.

« Injection: Inject 2 pL directly from receiver plate.

Data Logic

« |dentification: Match Retention Time (RT) + 0.05 min AND UV Spectrum (Max ~400 nm)
against the standard.

» Quantification: Integrate peak area at 400 nm. Calculate concentration using a 6-point
calibration curve (0.1 — 100 pg/mL).

Part 4: Protocol B - In Vitro Safety Screening (Skin-
PAMPA)[1]

Objective: Use 2-Nitro-5-glyceryl methylaniline as a low-permeability reference control in skin
penetration assays.

Assay Principle

The Skin-PAMPA (Parallel Artificial Membrane Permeability Assay) mimics the Stratum
Corneum.[1][2] The compound's glyceryl group hinders passive diffusion through the lipid-rich
membrane, making it an ideal negative control for "high absorption" alerts.[2]

Experimental Steps

» Donor Plate Preparation:
o Prepare a 50 uM solution of the compound in PBS (pH 7.4).[2]
o Add 200 pL to the Donor wells (Bottom plate).[2]

e Membrane Coating:

o Coat the PVDF membrane of the Acceptor plate (Top plate) with 4 pL of Skin-Mimetic Lipid
Mixture (Ceramides/Cholesterol/FFA in Dodecane).[1][2]
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e Assembly & Incubation:

o Add 200 pL of PBS to Acceptor wells.

o Sandwich the plates and incubate at 32°C (skin temp) for 5 hours in a humidity chamber.
e Analysis:

o Separate plates.[1][2] Transfer aliquots from both Donor and Acceptor wells to a UV-
transparent reading plate.[2]

o Measure Absorbance at 400 nm.[1][2]

Calculation

Calculate Effective Permeability (hgcontent-ng-c1989010908=""_nghost-ng-c3017681703=""
class="inline ng-star-inserted">

):
[1]

o Target Result:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-
star-inserted">

cm/s (Indicates low skin penetration potential, consistent with safety data).[1][5]

Part 5: Visualization of Workflow

Filtration injection o | UPLC Separation
(0.45 pm PTFE) (lon-Pairing C16)

Click to download full resolution via product page

Figure 1: High-Throughput Analytical Screening Workflow for 2-Nitro-5-glyceryl methylaniline
quantification.

Part 6: Troubleshooting & Critical Parameters
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Issue Probable Cause Corrective Action
) o Ensure lon-Pairing reagent
- Interaction with silanol groups ]
Peak Tailing (Na-Octanesulfonate) is

on column.[1][2]

present in Mobile Phase A.

Low Recovery

Incomplete extraction from

fatty matrices.

Increase Acetonitrile ratio in
extraction buffer or use

Ultrasonication (15 min).

Shiftin RT

pH fluctuation affecting amine

ionization.[1][2]

Strictly buffer Mobile Phase A
to pH 6.0.

Ghost Peaks

Nitrosamine formation
(degradation).[1][2]

Avoid acidic conditions; store
samples at 4°C; analyze within
24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

